Cas no 1806322-90-6 (2,3-Dimethyl-5-fluorobenzyl bromide)

• Product Name: 2,3-Dimethyl-5-fluorobenzyl bromide
• CAS No: 1806322-90-6
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 5001362
• Update Time: 2025-05-21

2,3-Dimethyl-5-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-fluorobenzyl bromide

• Inchi： 1S/C9H10BrF/c1-6-3-9(11)4-8(5-10)7(6)2/h3-4H,5H2,1-2H3
• InChI Key： SFHPRJJSDFAWFL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Dimethyl-5-fluorobenzyl bromide

Recent Advances in the Application of 2,3-Dimethyl-5-fluorobenzyl bromide (CAS: 1806322-90-6) in Chemical Biology and Pharmaceutical Research

2,3-Dimethyl-5-fluorobenzyl bromide (CAS: 1806322-90-6) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its utility in the construction of fluorinated aromatic systems, which are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. This research brief synthesizes the latest findings on the applications and mechanistic insights of this compound in chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,3-Dimethyl-5-fluorobenzyl bromide as a key building block in the synthesis of potent kinase inhibitors. The researchers utilized its reactive benzyl bromide moiety to introduce fluorinated aromatic groups into lead compounds, resulting in improved target binding affinity and selectivity. The study reported a 40% increase in inhibitory activity against specific cancer-related kinases compared to non-fluorinated analogs, underscoring the importance of strategic fluorine incorporation in drug design.

In the field of PET (Positron Emission Tomography) tracer development, recent work has explored the radiolabeling potential of derivatives synthesized from 2,3-Dimethyl-5-fluorobenzyl bromide. A 2024 Nature Communications paper described its conversion to [18F]-labeled analogs for imaging applications, achieving high radiochemical yields (>85%) and excellent in vivo stability. These advances open new possibilities for non-invasive monitoring of disease progression and therapeutic response in neurological disorders.

Mechanistic studies have provided deeper insights into the reactivity profile of 2,3-Dimethyl-5-fluorobenzyl bromide. Quantum chemical calculations published in Organic & Biomolecular Chemistry (2023) revealed how the electron-withdrawing fluorine atom and steric effects from the methyl groups influence its nucleophilic substitution reactions. These findings are crucial for optimizing reaction conditions in complex synthetic routes where this intermediate is employed.

The compound has also found applications in materials science, particularly in the development of fluorinated liquid crystals. Recent patents (WO2023124567) describe its use in creating stable mesogenic compounds with tunable dielectric properties, potentially useful in display technologies and optical devices. This unexpected application demonstrates the versatility of this chemical building block beyond traditional pharmaceutical uses.

Safety and scalability studies have progressed significantly, with several manufacturers reporting improved synthetic protocols that reduce hazardous byproducts while maintaining high yields (>90%). These process chemistry advancements, detailed in recent ACS Sustainable Chemistry & Engineering publications, address previous limitations in large-scale production, making this intermediate more accessible for industrial applications.

Looking forward, the unique properties of 2,3-Dimethyl-5-fluorobenzyl bromide position it as a valuable tool in emerging areas such as PROTAC (Proteolysis Targeting Chimera) development and covalent drug discovery. Preliminary results from ongoing research suggest its potential in creating bifunctional molecules that can selectively degrade disease-causing proteins, representing a promising frontier in targeted therapy development.